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Compound of Interest

Compound Name: Limacine

Cat. No.: B239542 Get Quote

For Immediate Release

This document provides a technical summary of the chemical and physical properties of

Limacine, a naturally occurring alkaloid. This information is intended for researchers,

scientists, and professionals in drug development and related fields.

Chemical Identification and Properties

Limacine, with the CAS Number 10172-02-8, is a complex bisbenzylisoquinoline alkaloid.[1][2]

Its formal IUPAC name is (1R,14R)-9,20,25-trimethoxy-15,30-dimethyl-7,23-dioxa-15,30-

diazaheptacyclo[22.6.2.2³,⁶.1⁸,¹².1¹⁴,¹⁸.0²⁷,³¹.0²²,³³]hexatriaconta-

3(36),4,6(35),8,10,12(34),18,20,22(33),24,26,31-dodecaen-21-ol.[1] It is also known as the

(1beta)-isomer of fangchinoline.[1]

Physicochemical Data
A summary of the key computed chemical and physical properties of Limacine is presented

below.
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Property Value Source

CAS Number 10172-02-8 PubChem[1]

Molecular Formula C₃₇H₄₀N₂O₆ PubChem[1]

Molecular Weight 608.7 g/mol PubChem[1]

Monoisotopic Mass 608.28863700 Da PubChem[1]

XLogP3 6.1 PubChem[1]

Hydrogen Bond Donor Count 1 PubChem

Hydrogen Bond Acceptor

Count
8 PubChem

Rotatable Bond Count 4 PubChem

Topological Polar Surface Area 72.9 Å² PubChem[1]

Heavy Atom Count 45 PubChem

Natural Occurrence
Limacine is an alkaloid that has been identified in several plant species. These include

Hypserpa nitida, Cyclea barbata, Limacia cuspidata, L. oblonga, Pycnarrhena longifolia, P.

novoguineensis, Colubrina faralaotra, Arcangelisia flava, and Curarea candicans.[3]

Biological Activity and Research Data
Currently, there is a notable lack of in-depth, publicly available scientific literature detailing the

specific biological activities, mechanism of action, and signaling pathways of Limacine. While

some vendor information suggests potential antimicrobial properties or interactions with cellular

receptors, these claims are not substantiated by detailed experimental data, protocols, or peer-

reviewed studies in the provided search results.[4]

Consequently, the creation of a comprehensive technical guide that includes quantitative data,

detailed experimental protocols, and signaling pathway diagrams is not feasible at this time.

Researchers interested in the pharmacological potential of Limacine would likely need to

conduct foundational in vitro and in vivo studies to elucidate its biological functions.
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Due to the absence of specific experimental workflows or signaling pathway information for

Limacine, no visualizations can be provided.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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